Eu3+-MOF fluorescence sensor based on a dual-ligand strategy for visualised detection of an anthrax biomarker 2,6-pyridine dicarboxylic acid†
Inorganic Chemistry Frontiers Pub Date: 2023-11-17 DOI: 10.1039/D3QI01852K
Abstract
Bacillus anthracis is an extremely dangerous bacterium that causes high morbidity and mortality. Developing a simple and effective sensor to detect its unique biomarker 2,6-pyridine dicarboxylic acid (DPA) is urgently required to prevent anthrax infection. In this work, a ratiometric fluorescence sensor based on lanthanide–metal–organic frameworks (MOFs) was developed for the sensitive and selective recognition of DPA. Eu-MOF was successfully synthesised by Eu3+, 2,5-thiophenedicarboxylic acid, 2-aminoterephthalic acid, and dimethylformamide (DMF) through a simple solvothermal method. The rationally designed Eu-MOF not only exhibited outstanding sensitivity, strong stability and excellent anti-interference ability for DPA detection but also realised an obvious naked-eye colour change from red to blue with the increasing DPA concentration under UV light. Moreover, a possible detection mechanism involving hydrogen bonding, coordination and photoinduced electron transfer between the Eu-MOF and DPA was proposed. More importantly, the application of Eu-MOF probes in fetal calf serum and tap water also obtained satisfactory results, and the Eu-MOF probes were immobolised onto polyvinyl alcohol membrane, achieving a portable and convenient approach to monitoring DPA.
Recommended Literature
- [1] Direct observation of a mannich intermediate in solution
- [2] A novel genetically encoded fluorescent protein as a Cu(i) indicator†
- [3] Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†
- [4] Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†
- [5] High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†
- [6] The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†
- [7] Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†
- [8] Disordered peptide chains in an α-C-based coarse-grained model†
- [9] A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†
- [10] Inside front cover
Journal Name：Inorganic Chemistry Frontiers
Research Products
-
CAS no.: 108694-93-5
-
CAS no.: 107016-79-5
-
CAS no.: 1644-82-2
